tert-Butylbicyclo-2-benzoate

• CAS: 98774-24-4

Core Science & Biosynthesis

The Bicyclo[2.2.2]octane Scaffold: A Technical Guide to Molecular Structure, Stereochemistry, and Application in Drug Discovery

Introduction: Embracing Three-Dimensionality in Modern Drug Design

The landscape of drug discovery is in a perpetual state of evolution, driven by the dual imperatives of enhancing therapeutic efficacy and optimizing pharmacokinetic profiles. In recent years, a significant strategic shift has been observed, moving away from the predominantly flat, aromatic structures that have long characterized small molecule therapeutics, towards more three-dimensional molecular architectures. This "escape from flatland" is a direct response to the well-documented liabilities associated with high aromatic ring counts, including poor solubility, metabolic instability, and off-target activities.[1]

At the forefront of this paradigm shift is the bicyclo[2.2.2]octane (BCO) scaffold, a rigid and well-defined three-dimensional motif that has garnered considerable attention as a non-planar bioisostere for phenyl rings and other cyclic systems.[2][3] Its unique conformational rigidity allows for the precise spatial orientation of substituents, providing an unparalleled tool for probing and optimizing drug-target interactions.[2] This guide offers an in-depth exploration of the molecular structure, stereochemistry, synthesis, and characterization of bicyclo[2.2.2]octane derivatives, tailored for researchers, scientists, and drug development professionals seeking to leverage the potential of this remarkable scaffold.

Part 1: The Architectural Core: Molecular Structure and Conformational Analysis

The bicyclo[2.2.2]octane core is a saturated bicyclic hydrocarbon with the chemical formula C₈H₁₄.[4] Its structure consists of a cyclohexane ring in a boat conformation, bridged by an ethano group between the 1- and 4-positions. This arrangement results in a highly symmetrical and rigid cage-like structure.

Gas electron diffraction studies have provided precise measurements of the BCO framework, revealing an average C-C bond length of 1.542 ± 0.004 Å.[5] The molecule possesses a "quasi-D3h structure," indicating a slight deviation from perfect D3h symmetry due to a low-energy twisting motion.[5] This inherent rigidity is a key attribute, as it minimizes the entropic penalty upon binding to a biological target, a favorable characteristic in drug design.

Caption: The rigid cage-like structure of the bicyclo[2.2.2]octane core.

Part 2: Navigating Three-Dimensional Space: The Stereochemistry of Bicyclo[2.2.2]octane Derivatives

The substitution of the bicyclo[2.2.2]octane scaffold gives rise to a rich and varied stereochemical landscape. The rigid framework allows for the existence of multiple stereoisomers, the understanding of which is critical for structure-activity relationship (SAR) studies.

Chirality in BCO derivatives can arise from substitution at either the bridgehead (C1 and C4) or the bridge (C2, C3, C5, C6) positions. Monosubstitution at a bridge position creates a chiral center. Disubstitution offers more complex stereoisomeric possibilities, including the potential for cis/trans and endo/exo isomers, depending on the substitution pattern. For instance, in a 2,5-disubstituted BCO, the substituents can be on the same side (cis) or opposite sides (trans) of the molecule.

The terms endo and exo are used to describe the relative orientation of substituents on the bridges. An exo substituent points away from the center of the largest ring, while an endo substituent points towards it. This distinction is crucial in reactions such as the Diels-Alder synthesis of bicyclo[2.2.2]octene derivatives, where the stereochemical outcome is often highly selective.[6]

Caption: Illustration of endo and exo stereoisomers in a substituted BCO derivative.

Part 3: Constructing the Core: Synthesis of Bicyclo[2.2.2]octane Derivatives

The most prevalent and versatile method for the synthesis of the bicyclo[2.2.2]octane skeleton is the Diels-Alder reaction.[7] This [4+2] cycloaddition reaction typically involves the reaction of a cyclohexadiene derivative (the diene) with a dienophile. The stereoselectivity of the Diels-Alder reaction is a key advantage, often proceeding with high fidelity to produce the desired stereoisomer.

Experimental Protocol: Diels-Alder Synthesis of a Bicyclo[2.2.2]octene Derivative

This protocol describes a general procedure for the synthesis of a bicyclo[2.2.2]octene derivative via a Lewis acid-catalyzed Diels-Alder reaction.

Materials:

• 5-substituted 1,3-cyclohexadiene (diene)

• Methacrolein (dienophile)[6]

• Ytterbium trichloride (YbCl₃) (Lewis acid catalyst)[6]

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and ethyl acetate for elution

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the 5-substituted 1,3-cyclohexadiene (1.0 eq) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add ytterbium trichloride (1.0 eq) to the solution and stir for 15 minutes.[6] The use of a stoichiometric amount of Lewis acid is often necessary when the diene contains a coordinating functional group, such as an amide.[6]

• Slowly add methacrolein (1.2 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of saturated aqueous NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford the desired bicyclo[2.2.2]octene derivative. The endo and exo isomers can often be distinguished by ¹H NMR spectroscopy, as the anisotropic effect of the double bond shields the aldehyde proton in the endo isomer, causing an upfield shift in its signal.[6]

Caption: Workflow for the Diels-Alder synthesis of a BCO derivative.

Other synthetic strategies for accessing the bicyclo[2.2.2]octane core include intramolecular Sₙ2' cyclizations, radical cyclizations, and cationic cascade reactions, which are particularly useful for the synthesis of heteroatom-containing BCO analogues such as bicyclo[2.2.2]diazaoctanes.[8]

Part 4: A Scaffold for Success: Physicochemical Properties and Applications in Drug Discovery

The bicyclo[2.2.2]octane scaffold is a powerful tool in the medicinal chemist's armamentarium, primarily serving as a three-dimensional, saturated bioisostere for the para-substituted phenyl group.[1] This strategic replacement can lead to significant improvements in a compound's physicochemical and pharmacokinetic properties.

One of the key advantages of employing the BCO scaffold is the increase in the fraction of sp³-hybridized carbons (Fsp³).[1] A higher Fsp³ value is generally correlated with improved clinical success rates, as it often leads to enhanced solubility, reduced promiscuity, and better metabolic stability.[1] The fully aliphatic nature of the BCO core (Fsp³ = 1.0) stands in stark contrast to the aromatic phenyl ring (Fsp³ = 0).[1]

Property	Phenyl Ring	Bicyclo[2.2.2]octane (BCO)	Impact on Drug Properties
Fsp³	0	1.0	Increased solubility, improved metabolic stability[1]
Geometry	Planar (2D)	Rigid, Cage-like (3D)	Precise vectoral orientation of substituents[2]
Lipophilicity (clogP)	Higher	Generally Lower	Reduced off-target effects, improved ADME profile
Metabolism	Susceptible to oxidation	Generally more stable	Increased half-life, reduced toxic metabolites[2]
Bridgehead Distance (Å)	~2.82	~2.60	Similar spatial separation of substituents to p-phenyl[1]
This table provides a generalized comparison; specific values will vary depending on the substituents.

The rigid nature of the BCO scaffold also eliminates the concern of cis/trans stereoisomerism that can arise with other cyclic systems like cyclohexane, simplifying the stereochemical landscape of the final compound.[1] For example, the replacement of a trans-cyclohexane ring with a BCO moiety in a diacylglycerol acyltransferase-1 (DGAT-1) inhibitor led to superior pharmacokinetic properties, including lower clearance and a longer half-life.[1]

Part 5: Unveiling the Structure: Characterization of Bicyclo[2.2.2]octane Derivatives

The unambiguous characterization of bicyclo[2.2.2]octane derivatives is essential for confirming their structure and stereochemistry. A combination of spectroscopic and analytical techniques is typically employed.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone for the structural elucidation of BCO derivatives.

• ¹H NMR: The proton NMR spectra of BCO compounds often exhibit complex splitting patterns due to the fixed spatial relationships between protons. The chemical shifts of the bridgehead and bridge protons are characteristic and can be influenced by the nature and stereochemistry of the substituents.[9]

• ¹³C NMR: The carbon NMR spectra provide valuable information about the carbon skeleton. The chemical shifts of the bridgehead and methylene carbons are sensitive to substituent effects and stereochemistry.[10][11][12] For instance, the deshielding δ effect can be observed in sterically crowded BCO systems, providing insights into the spatial proximity of substituents.[10]

X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for determining the three-dimensional structure of BCO derivatives with absolute certainty.[13][14] It provides precise information on bond lengths, bond angles, and the absolute configuration of chiral centers, which is invaluable for understanding structure-activity relationships. For example, X-ray crystallography was used to determine the structures of dihydroxy derivatives of isoeremone, which incorporate the bicyclo[2.2.2]octane skeleton.[13]

Chiral Separation and Analysis

For chiral BCO derivatives, enantiomeric separation and analysis are crucial. High-performance liquid chromatography (HPLC) using chiral stationary phases (CSPs) is a widely used technique for this purpose.

This protocol outlines a general method for the chiral separation of BCO-based amino acid enantiomers, based on established principles.[15]

Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• Chiral stationary phase column (e.g., a macrocyclic glycopeptide-based column like Chirobiotic T).[15]

• Mobile phase solvents (e.g., methanol, acetonitrile, water).

• Acid and base modifiers (e.g., formic acid, triethylamine).

• Racemic sample of the bicyclo[2.2.2]octane-based amino acid.

Procedure:

• Column Equilibration: Equilibrate the chiral column with the chosen mobile phase for at least 30 minutes or until a stable baseline is achieved. The mobile phase composition will depend on the specific analyte and column, with typical modes being reversed-phase, polar organic, or polar ionic.[15]

• Sample Preparation: Dissolve a small amount of the racemic BCO amino acid in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Injection: Inject a small volume (e.g., 10 µL) of the prepared sample onto the HPLC system.

• Chromatographic Separation: Run the chromatogram under the optimized conditions (flow rate, mobile phase composition, temperature). The enantiomers will interact differently with the chiral stationary phase, leading to different retention times and their separation.

• Detection: Monitor the elution of the enantiomers using a UV detector at an appropriate wavelength.

• Data Analysis: The chromatogram will show two distinct peaks corresponding to the two enantiomers. The resolution of the peaks can be optimized by adjusting the mobile phase composition, flow rate, and temperature. Thermodynamic parameters for the separation can be calculated from plots of ln(k) or ln(α) versus 1/T to understand whether the separation is enthalpically or entropically driven.[15]

Conclusion: The Future is Three-Dimensional

The bicyclo[2.2.2]octane scaffold represents a significant step forward in the design of novel therapeutics. Its rigid, three-dimensional structure offers a compelling alternative to traditional flat aromatic rings, providing a means to improve physicochemical properties, enhance target specificity, and navigate complex intellectual property landscapes. The synthetic accessibility of BCO derivatives, primarily through the robust Diels-Alder reaction, coupled with well-established methods for their characterization, ensures their continued and expanding role in medicinal chemistry and drug discovery. As the demand for more sophisticated and effective small molecule drugs grows, the strategic incorporation of scaffolds like bicyclo[2.2.2]octane will undoubtedly be a hallmark of successful drug design in the 21st century.

References

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• Williams, R. M., & Stocking, E. M. (2009). Synthetic approaches to the bicyclo[2.2.2]diazaoctane ring system common to the paraherquamides, stephacidins and related prenylated indole alkaloids. Chemical Society Reviews, 38(10), 2836-2852. [Link]

• Stothers, J. B., Tan, C. T., & Teo, K. C. (1976). 13C nuclear magnetic resonance studies. 58. 13C spectra of a variety of bicyclo[2.2.2]octane derivatives. Further definition of the deshielding δ effect. Canadian Journal of Chemistry, 54(8), 1211-1221. [Link]

• Canadian Science Publishing. 13C nuclear magnetic resonance studies. 58. 13C spectra of a variety of bicyclo[2.2.2]octane derivatives. Further definition of the deshielding δ effect. [Link]

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• Naemura, K., et al. (1992). Resolution of the diols of bicyclo[2.2.1]heptane, bicyclo[2.2.2]octane and bicyclo[3.2.1]octane by enzymic hydrolysis, and their absolute configurations. Journal of the Chemical Society, Perkin Transactions 1, (18), 2337-2343. [Link]

• Carlson, E. J., et al. (2005). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. Bioorganic & Medicinal Chemistry Letters, 15(3), 765-769. [Link]

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• Oishi, T., et al. (2001). Asymmetric syntheses of highly functionalized bicyclo [2.2.2] octene derivatives. Tetrahedron, 57(32), 6889-6901. [Link]

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• De Strooper, B., et al. (2023). Discovery of brain permeable 2-Azabicyclo[2.2.2]octane sulfonamides as a novel class of presenilin-1 selective γ-secretase inhibitors. Lirias. [Link]

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• Cameron, A. F., Ferguson, G., & Morris, D. G. (1968). Conformation of the bicyclo[7][7][7]octane system. Chemical Communications (London), (6), 316-317. [Link]

• Mykhailiuk, P. K., et al. (2023). 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. OUCI. [Link]

• ResearchGate. ChemInform Abstract: Synthesis of Chiral 2,3-Disubstituted 1,4-Diazabicyclo[2.2.2]octane Derivatives. [Link]

• Garratt, P. J., & Riguera, R. (1976). Carbon-13 chemical shifts in bicyclo[2.2.2]octanes. The Journal of Organic Chemistry, 41(3), 465-467. [Link]

• SpectraBase. Bicyclo(2.2.2)octane. [Link]

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• Mykhailiuk, P. K., et al. (2023). (PDF) 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. ResearchGate. [Link]

• Yokozeki, A., Kuchitsu, K., & Morino, Y. (1970). Structure and Intramolecular Motions in Bicyclo[2.2.2]octane as Studied by Gas Electron Diffraction. Bulletin of the Chemical Society of Japan, 43(7), 2017-2024. [Link]

• Wang, Y., et al. (2021). Dearomative tandem annulation to access chiral indoline-fused bicyclo[2.2.2]octanes using modularly designed organocatalysts. Organic Chemistry Frontiers, 8(19), 5369-5374. [Link]

• Borne, R. F., et al. (1978). 2-Azabicyclo[2.2.2.]octane derivatives as conformational analogs of local anesthetics. Journal of Medicinal Chemistry, 21(9), 899-903. [Link]

• Oisaki, K., et al. (2023). Construction of a Bicyclo[2.2.2]octene Skeleton via a Visible-Light-Mediated Radical Cascade Reaction of Amino Acid Derivatives with N-(2-Phenyl)benzoyl Groups. Organic Letters, 25(27), 5038-5043. [Link]

• Kovalenko, V. I., et al. (2012). Experimental vibrational spectra and computational study of 1,4-diazabicyclo[2.2.2]octane. Journal of Molecular Structure, 1028, 134-140. [Link]

• Jacobsen, E. N. (2016). Cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis. Accounts of Chemical Research, 49(9), 1825-1834. [Link]

• Kumar, A., & Kumar, S. (2020). Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions. Organic Chemistry Frontiers, 7(12), 1461-1466. [Link]

• NIST. Bicyclo[2.2.2]octane. NIST Chemistry WebBook. [Link]

• Nicewicz, D. A., et al. (2023). Organophotoredox-Catalyzed Stereoselective Synthesis of Bicyclo[3.2.0]heptanes via [2+2] Photocycloaddition. Molecules, 28(9), 3869. [Link]

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• 15. Enantiomeric separation of bicyclo[2.2.2]octane-based 2-amino-3-carboxylic acids on macrocyclic glycopeptide chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of 2-Azabicyclo[2.2.2]octane Derivatives as Local Anesthetics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the application of 2-azabicyclo[2.2.2]octane derivatives as a promising class of local anesthetics. The unique conformational rigidity of the 2-azabicyclo[2.2.2]octane scaffold offers a novel platform for the design of potent and selective sodium channel blockers. This document outlines the rationale for their development, details synthetic methodologies, and provides step-by-step protocols for in vitro and in vivo evaluation of their local anesthetic properties. The content is designed to equip researchers with the necessary information to explore this chemical space and accelerate the discovery of next-generation local anesthetics with improved therapeutic profiles.

Introduction: The Rationale for 2-Azabicyclo[2.2.2]octane Derivatives in Local Anesthesia

Local anesthetics are essential therapeutic agents for pain management, achieving their effect by reversibly blocking voltage-gated sodium channels in nerve membranes, thereby inhibiting the propagation of action potentials.[1][2] The classical pharmacophore for a local anesthetic consists of three key components: a lipophilic aromatic ring, a hydrophilic amine terminus, and an intermediate ester or amide linkage.[3][4]

The 2-azabicyclo[2.2.2]octane nucleus presents a conformationally restricted analog of the piperidine ring found in some existing analgesic compounds.[5][6] This rigid structure can offer several advantages in drug design:

• Enhanced Receptor Binding: The fixed spatial orientation of substituents on the bicyclic core can lead to a more precise and higher-affinity interaction with the sodium channel binding site.

• Improved Selectivity: The constrained conformation can reduce off-target binding, potentially leading to a better side-effect profile.

• Favorable Physicochemical Properties: The bicyclic nature of the scaffold can be leveraged to fine-tune properties such as lipophilicity and pKa, which are critical for potency and duration of action.[3]

This guide will explore the synthesis and evaluation of novel 2-azabicyclo[2.2.2]octane derivatives as local anesthetics, providing a framework for their rational design and preclinical development.

Synthesis of 2-Azabicyclo[2.2.2]octane Derivatives

The synthesis of the 2-azabicyclo[2.2.2]octane core can be achieved through various established routes. A common and efficient method involves a multi-step synthesis starting from p-aminobenzoic acid (PABA).[7]

Protocol 2.1: Synthesis of the 2-Azabicyclo[2.2.2]octane Core

Objective: To synthesize the foundational 2-azabicyclo[2.2.2]octane (isoquinuclidine) scaffold.

Materials:

• p-Aminobenzoic acid (PABA)

• Hydrogenation catalyst (e.g., Rhodium on alumina)

• Methanol

• Red-Al (sodium bis(2-methoxyethoxy)aluminum hydride)

• Toluene

• p-Toluenesulfonic acid (tosic acid)

• Standard laboratory glassware and purification apparatus

Procedure:

• Hydrogenation of PABA: Dissolve p-aminobenzoic acid in methanol and subject it to hydrogenation in the presence of a suitable catalyst (e.g., rhodium on alumina) under pressure. This step reduces the aromatic ring to a cyclohexane ring, yielding 4-aminocyclohexanecarboxylic acid.[7]

• Cyclization: The resulting mixture of cis- and trans-4-aminocyclohexanecarboxylic acid is heated to a high temperature (e.g., 250°C) to effect epimerization and intramolecular cyclization, forming the bicyclic lactam.[7]

• Reduction of the Lactam: The bicyclic lactam is then reduced using a powerful reducing agent such as Red-Al in an appropriate solvent like toluene. This converts the lactam to the corresponding amine, 2-azabicyclo[2.2.2]octane.[7]

• Salt Formation and Purification: The crude product is treated with tosic acid to form the tosylate salt, which can be purified by recrystallization.[7] The free base can be obtained by treatment with a suitable base.

Caption: General workflow for derivatization.

In Vitro Evaluation of Local Anesthetic Activity

The primary in vitro method for assessing the activity of local anesthetics is patch-clamp electrophysiology to measure their ability to block sodium channels.

Protocol 3.1: Whole-Cell Patch-Clamp Electrophysiology

Objective: To determine the inhibitory concentration (IC50) of 2-azabicyclo[2.2.2]octane derivatives on voltage-gated sodium channels.

Cell Line: A cell line stably expressing a specific sodium channel subtype (e.g., Nav1.5 for cardiac safety or Nav1.7 for pain) is recommended.

Materials:

• Cultured cells expressing the target sodium channel.

• Patch-clamp rig (amplifier, micromanipulator, microscope).

• Borosilicate glass capillaries for pipette pulling.

• Internal and external recording solutions.

• Test compounds (2-azabicyclo[2.2.2]octane derivatives) dissolved in a suitable vehicle.

Procedure:

• Cell Preparation: Plate the cells on glass coverslips and allow them to adhere.

• Pipette Preparation: Pull borosilicate glass capillaries to form micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Recording:

  • Place a coverslip with cells in the recording chamber and perfuse with the external solution.

  • Approach a cell with the micropipette and form a high-resistance (>1 GΩ) seal (gigaseal).

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the membrane potential at a holding potential (e.g., -80 mV).

  • Elicit sodium currents by applying depolarizing voltage steps.

• Compound Application:

  • Establish a stable baseline recording of sodium currents.

  • Perfuse the recording chamber with increasing concentrations of the test compound.

  • Record the sodium current at each concentration until a steady-state block is achieved.

• Data Analysis:

  • Measure the peak sodium current at each concentration.

  • Normalize the current to the baseline current.

  • Plot the normalized current as a function of compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Sources

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• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Thermal stability and hazard analysis of tert-butyl peroxybenzoate

Topic: Thermal Stability, Hazard Analysis, and Calorimetric Characterization Status: Active | Security Level: Public | Version: 2.4

Welcome to the TBPB Technical Support Hub

Analyst Note: You are accessing the support interface for tert-butyl peroxybenzoate (TBPB; CAS: 614-45-9). This organic peroxide is a high-energy initiator used widely in polymerization (LDPE, polystyrene) and crosslinking.

Critical Warning: TBPB possesses a high heat of decomposition (~1,300 J/g).[1][2] A runaway reaction in a localized hotspot can lead to rapid deflagration. The protocols below are designed to validate safety before scale-up.

Quick Reference: Thermal Safety Data Sheet

Standard values for pure TBPB. Always validate specific lots.

Parameter	Typical Value	Critical Note
SADT (Self-Accelerating Decomp.[3][4][5][6] Temp)	60°C (25 kg package)	Mass-dependent. Decreases as container size increases.
(DSC onset)	~98–103°C	Measured at 10 K/min heating rate.
(Enthalpy of Decomp.)	-1,200 to -1,300 J/g	High Hazard. Capable of generating shockwaves.
Recommended Storage	10°C to 30°C	Do not store <10°C (solidification) or >40°C.
Activation Energy ( )	135 ± 10 kJ/mol	Based on Kissinger/Starink models.

Module 1: Thermal Characterization (DSC & ARC)

Troubleshooting experimental anomalies in the calorimetry lab.

Visual Guide: Safety Characterization Workflow

Follow this logic gate to validate process safety.

Caption: Logical workflow for characterizing TBPB thermal risks. Step 2 (ARC) is mandatory if process temperatures approach the DSC onset.

Troubleshooting Guide: DSC & Calorimetry

Q: My DSC baseline is drifting significantly before the exotherm. Is the sample decomposing early?

• Diagnosis: This is likely evaporation , not decomposition. TBPB is a liquid with moderate volatility.

• The Fix:

  • Check the Seal: Are you using standard aluminum crimped pans? TBPB can leak through these. Switch to High-Pressure Gold-Plated Pans (or stainless steel) with a copper seal.

  • Verify Mass: Weigh the pan before and after the run. If mass loss > 1% occurred before 100°C, the data is invalid.

  • Why Gold? At high temperatures (>100°C), TBPB radicals can react with aluminum oxide, creating catalytic artifacts. Gold is inert and prevents this "pan effect."

Q: The onset temperature (

) in my DSC is 85°C, but literature says ~100°C. Why?

• Diagnosis: Contamination. TBPB is extremely sensitive to acids, amines, or transition metals (Fe, Cu, Co).

• The Fix:

  • Spatula Check: Did you use a metal spatula? Trace rust (Iron oxide) lowers the activation energy (

    ), causing early decomposition. Use glass or Teflon tools only.

  • Acid Contamination: If you are testing a reaction mixture, residual acid (e.g., sulfuric acid) will catalyze the O-O bond cleavage.

  • Self-Validation: Run a "standard" TBPB sample from a fresh bottle. If the fresh sample hits 100°C and your test sample hits 85°C, your test sample is compromised.

Q: My ARC (Accelerating Rate Calorimetry) data shows a lower energy release than DSC.

• Diagnosis: High thermal inertia (

  -factor) issues.

• The Fix:

  • Calculate

    : .

  • Correction: Because TBPB releases ~1300 J/g, even a small amount of heat lost to the bomb wall significantly dampens the observed temperature rise (

    ). You must mathematically correct the adiabatic temperature rise: .

Module 2: Decomposition Chemistry & Hazards

Understanding the "Why" behind the explosion risk.

Visual Guide: Decomposition Pathway

The chemical cascade that generates pressure.

Caption: TBPB decomposition is not just thermal; it generates non-condensable gas (

) and toxic volatiles (Benzene), creating a dual pressure/toxicity hazard.

Troubleshooting Guide: Reaction Hazards

Q: We are detecting Benzene in our reactor headspace. Is this normal?

• Analysis: Yes. As shown in the diagram above, the Benzoyloxy radical decarboxylates to form a Phenyl radical, which abstracts a hydrogen to form Benzene.

• Action:

  • Ventilation: Ensure scrubbers can handle benzene.

  • Process Control: Benzene formation is favored at higher temperatures. Lowering the process temperature (if possible) favors the recombination of radicals into esters (e.g., Methyl Benzoate) rather than fragmentation into Benzene.

Q: Can I use stainless steel (SS316) for TBPB storage tanks?

• Analysis: SS316 is generally acceptable if passivated.

• The Risk: "Rouge" (iron oxide rust) on the steel surface is a catalyst.

• Protocol:

  • Passivation: Tanks must be pickled/passivated (citric or nitric acid treatment) to remove surface iron.

  • Inspection: Inspect for pitting. Any localized corrosion can act as a "hot spot" initiator for decomposition.

Module 3: Storage & Scale-Up

Moving from the lab to the plant floor.

Troubleshooting Guide: SADT & Handling

Q: The SDS says SADT is 60°C. Can we store it at 55°C?

• Answer: ABSOLUTELY NOT.

• Reasoning: SADT (Self-Accelerating Decomposition Temperature) is the point of no return where heat generation exceeds heat loss.

• Rule of Thumb: Safe storage temperature (

  ) must be at least 10–20°C below SADT.

  • Target: Store at 20°C .

  • Alarm: Set high-temp alarm at 35°C .

  • Emergency: If temp hits 45°C , activate emergency cooling or dump to a quench tank.

Q: The liquid in the drum has turned cloudy/solid. Is it safe to heat it up to melt it?

• Diagnosis: TBPB freezes/solidifies around 8–10°C .

• The Hazard: Heating a solid peroxide is dangerous because convection (natural mixing) is impossible in a solid. You will create localized hot spots near the heating element/jacket while the center remains frozen.

• The Fix:

  • Do NOT use steam or electric heating coils.

  • Method: Move the drum to a warm room (max 25°C) and allow it to thaw slowly over 24-48 hours.

  • Recirculation: Do not turn on pumps until fully liquid (friction heat in a blocked pump can initiate explosion).

Q: How do we calculate the vent sizing for a TBPB reactor?

• Methodology: You cannot use standard vapor pressure laws. You must use DIERS methodology (Design Institute for Emergency Relief Systems).

• Data Needed: You need the "Self-Heat Rate" (

  ) from an ARC test.

• Logic: TBPB decomposition is "gassy" (

  generation). A standard relief valve designed for liquid vapor may choke on the two-phase flow (gas + liquid) generated during a runaway.

References

• Scientific.Net. Thermal Kinetic Analysis of Tert-butyl Peroxybenzoate under Dynamic and Adiabatic Conditions. (Advanced Materials Research).[5] [Link]

• PubChem. Compound Summary: tert-Butyl peroxybenzoate (CID 11966). [Link][3][7]

• ScienceDirect (Process Safety and Environmental Protection). Runaway reaction on tert-butyl peroxybenzoate by DSC tests. [Link]

Disclaimer: This guide is for technical reference only. Always consult the specific Safety Data Sheet (SDS) provided by your supplier and perform site-specific hazard assessments before handling organic peroxides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tert-Butyl peroxybenzoate - Wikipedia [en.wikipedia.org]
• 4. atamankimya.com [atamankimya.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. CAS 614-45-9: tert-Butyl peroxybenzoate | CymitQuimica [cymitquimica.com]

Technical Support Center: Managing Exothermic Reactions in Large-Scale Synthesis

Welcome to the Technical Support Center for professionals managing large-scale chemical synthesis. This guide is designed to provide you, as a senior application scientist, with field-proven insights and actionable troubleshooting protocols for the safe and efficient management of exothermic reactions. Our focus is on the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in authoritative scientific principles.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the nature and management of exothermic reactions.

Q1: What is a thermal runaway, and why is it so dangerous in large-scale synthesis?

A thermal runaway is a hazardous situation where the heat generated by an exothermic reaction surpasses the cooling system's capacity to remove it.[1][2] This creates a positive feedback loop: the reaction mass heats up, which in turn exponentially accelerates the reaction rate, leading to an even faster rate of heat generation.[3][4] This uncontrolled escalation can cause a rapid increase in temperature and pressure within the reactor.[5] The consequences can be catastrophic, including vessel rupture, explosions, fires, and the release of toxic substances.[5][6]

Q2: What are the initial signs of a potential thermal runaway reaction?

Early detection is paramount for preventing a thermal runaway. Key indicators include:

• A sudden, unexpected increase in the reactor temperature that deviates from the planned profile.[7][8]

• An increase in the reactor pressure, which can occur even if the temperature appears to be under control.[7][8]

• A noticeable change in the physical properties of the reaction mixture, such as color or viscosity.[7]

• An increased and sustained demand on the cooling system just to maintain the set temperature.[7]

Q3: What is the difference between a batch and a semi-batch process, and which is generally safer for exothermic reactions?

In a batch process , all reactants are loaded into the reactor at the beginning of the reaction. In a semi-batch process , one or more reactants are added to the reactor in a controlled manner over time.[1] For highly exothermic reactions, semi-batch processes are inherently safer.[1][9] This is because the reaction rate, and thus the rate of heat generation, is controlled by the addition rate of the limiting reagent.[9][10] This prevents the accumulation of a large amount of unreacted material, which could lead to a dangerous exotherm if the reaction were to suddenly initiate or accelerate.[1]

Q4: Why is a direct, linear scale-up of a laboratory procedure often unsafe?

Directly scaling a reaction is dangerous because heat generation and heat removal do not scale proportionally.[8][9] The heat produced by a reaction is proportional to the volume of the reactants, which increases by the cube of the vessel's radius (r³).[9] However, the ability to remove that heat depends on the heat transfer area of the reactor, which only increases by the square of the radius (r²).[4][9] This means that as you scale up, the ability to cool the reaction becomes progressively less efficient relative to the amount of heat being generated, significantly increasing the risk of a thermal runaway.[4]

Q5: What are the most critical safety parameters to determine before scaling up an exothermic reaction?

Before any scale-up, a thorough thermal hazard assessment is necessary.[11] The two most critical parameters, typically determined through calorimetry, are:

• Adiabatic Temperature Rise (ΔTad): This is the maximum temperature increase that would occur if the reaction proceeded to completion without any heat loss to the surroundings (i.e., a total cooling failure).[1] If the process temperature plus the ΔTad exceeds the decomposition temperature of any component in the mixture, the risk of a secondary, more dangerous decomposition is high.[1]

• Time to Maximum Rate (TMR): This parameter, specifically the TMR under adiabatic conditions (TMRad), is the time it takes for a runaway reaction to reach its maximum rate of heat generation after a cooling failure.[1] Knowing the TMR is crucial for emergency response, as it tells operators whether they have minutes or hours to take corrective action before the reaction becomes uncontrollable.[1]

Troubleshooting Guides: In-Depth Scenarios

This section provides detailed guidance for specific issues you may encounter during your experiments.

Problem: I'm observing a sharp temperature overshoot at the beginning of reagent addition.

A temperature overshoot at the start of a reaction is a common and hazardous issue, indicating a mismatch between heat generation and heat removal.[10]

Potential Causes & Corrective Actions:

• Initial Reagent Addition Rate is Too High: Adding a reactant too quickly can overwhelm the cooling system's ability to remove the initial heat of reaction.[10]

  • Solution: Reduce the initial addition rate. Implement a ramp-up or profiled addition, starting slowly and gradually increasing the rate as the reaction stabilizes and the cooling system demonstrates control.[7][10]

• Insufficient Pre-cooling: If the reactor contents are not at the target starting temperature before the reaction begins, there is less thermal buffer to absorb the initial exotherm.[10]

  • Solution: Verify that the reactor cooling system is functioning correctly. Ensure the reactor contents have reached and stabilized at the desired starting temperature before initiating the addition of the reactive reagent.[10]

• Delayed Onset of Reaction (Induction Period): Some reactions have an induction period where nothing appears to happen. If you continue to add a reagent during this time, it can accumulate.[10] When the reaction finally initiates, the large concentration of accumulated reagent reacts very quickly, causing a significant and often dangerous exotherm.[10]

  • Solution: Study the reaction kinetics at a small scale to understand if an induction period exists. If so, add a small initial charge of the reagent, wait for the reaction to initiate (indicated by a slight temperature rise), and only then begin the continuous, controlled addition.

• Inadequate Mixing: Poor mixing can create localized "hot spots" where the reaction is proceeding much faster than in the bulk of the mixture.[10][12] As these hot spots dissipate, they can cause a rapid increase in the overall reactor temperature.[10]

  • Solution: Ensure the agitator is designed for the reactor size and viscosity of the reaction medium. Verify that the agitation speed is sufficient to maintain a homogenous mixture and prevent localized temperature gradients.[12]

Workflow for Troubleshooting Temperature Overshoot

Caption: Troubleshooting workflow for temperature overshoot.

Problem: I suspect a thermal runaway is in progress. What are the immediate, critical steps?

If a thermal runaway is suspected, safety is the absolute priority. The goal is to stop the reaction and remove heat as quickly as possible.

Immediate Emergency Protocol:

• Stop All Reagent Feeds: Immediately cease the addition of any further reagents to the reactor.[7] This is the first and most critical step to prevent adding more fuel to the reaction.

• Maximize Cooling: Apply maximum cooling to the reactor jacket and any internal cooling coils.[7] If an emergency cooling system is available, activate it.

• Activate Quench System: If the reactor is equipped with a quenching system (e.g., injection of a reaction inhibitor or a cold, inert solvent), activate it according to the established emergency protocol.[7][13]

• Alert and Evacuate: Alert all personnel in the immediate vicinity and initiate the area's emergency shutdown procedure.[7][14] Evacuate to a designated safe location.[7]

• Do Not Attempt to Contain a Major Event: If the reaction is clearly out of control (e.g., rapid pressure rise, venting from relief devices), do not attempt to intervene further. The priority is human safety.

The Positive Feedback Loop of a Thermal Runaway

Caption: The positive feedback loop of a thermal runaway reaction.

Core Technical Principles & Protocols

A robust safety strategy is built on a foundation of thorough hazard assessment and understanding the thermal dynamics of your system.

Thermal Hazard Assessment Workflow

A systematic approach is essential to identify and quantify thermal risks before scale-up.[11][15] No reaction should be scaled beyond a few liters without a formal thermal safety assessment.[1]

Caption: A phased approach to thermal hazard assessment.

Experimental Protocol: Heat Flow Determination via Reaction Calorimetry (RC)

Objective: To determine the total heat of reaction (ΔHr) and the maximum rate of heat evolution for a chemical process to ensure the plant-scale cooling system can handle the thermal load.[10]

Methodology:

• Calibration: Calibrate the reaction calorimeter by introducing a known amount of heat (e.g., via an electric heater) and measuring the system's temperature response. This step is crucial for determining the overall heat transfer coefficient (U) and the heat capacity (Cp) of the system.[10]

• Reactor Setup: Charge the reactor with the initial, non-limiting reactants and solvent. Establish stable thermal conditions at the desired starting temperature.

• Controlled Reagent Addition: Add the limiting reagent at a controlled, pre-determined rate that simulates the planned addition profile for the large-scale synthesis.[10]

• Continuous Data Acquisition: Throughout the addition, continuously monitor and record the reactor temperature (Tr), the cooling jacket temperature (Tj), and the reagent addition rate.[10]

• Data Analysis: The heat flow (q) at any given time is calculated using the formula: q = U * A * (Tr - Tj) , where U is the overall heat transfer coefficient and A is the heat transfer area.

• Final Calculation: Integrate the heat flow curve over the duration of the addition to determine the total heat of reaction (ΔHr).[10] Identify the peak of the curve to find the maximum rate of heat evolution.[10]

Data Presentation: Interpreting Calorimetric Data for Scale-Up

The data gathered from calorimetric studies provides the quantitative basis for safe scale-up.

Parameter	Symbol	Typical Units	Significance for Scale-Up
Heat of Reaction	ΔHr	kJ/mol or J/g	Determines the total amount of energy that will be released. A high value necessitates a more robust cooling design.
Max Heat Flow Rate	q_max	W/L or J/s	Dictates the minimum required cooling capacity of the plant reactor to maintain thermal control.[12]
Specific Heat Capacity	Cp	J/(g·K)	Measures the reaction mass's ability to absorb heat. Higher Cp provides a larger thermal buffer.[1]
Heat Transfer Coefficient	U	W/(m²·K)	Quantifies the efficiency of heat transfer from the reaction mass to the cooling jacket. Crucial for modeling heat removal at scale.[1][16]
Adiabatic Temperature Rise	ΔTad	°C or K	The "worst-case scenario" temperature increase during a cooling failure.[1][12] Must not exceed decomposition temperatures.
Time to Maximum Rate	TMRad	minutes or hours	The critical timeframe available for emergency intervention following a cooling failure.[1]

References

• Amar Equipment. (2023, October 12). Working with Exothermic Reactions during Lab and Scale up. Amar Equipment. [Link]

• Henderson, T. (2026, January 8). Preventing Explosions in Exothermic Reaction Calorimetry. Lab Manager. [Link]

• DEKRA. Chemical Reaction Hazard Testing. DEKRA. [Link]

• Karakas, J. (n.d.). Hazards, the Safety of Reactive Chemicals, and Adiabatic Calorimetry. AZO Materials. [Link]

• Thermal Hazard Technology. Accelerating Rate Calorimeter. THT. [Link]

• Fauske, H. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Fauske & Associates. [Link]

• Zeal. (2024, April 30). Runaway Chemical Reactions: Causes and Prevention. Zeal. [Link]

• Amar Equipment. (2024, January 1). Unlocking Efficiency: Overcoming Heat Transfer Challenges in Tubular Reactors. Medium. [Link]

• METTLER TOLEDO. Grignard Reaction Scale-up – 4 Steps to Control Development. Mettler Toledo. [Link]

• Etchells, J. (n.d.). The protection of reactors containing exothermic reactions: an HSE view. IChemE. [Link]

• TheSafetyMaster. (2024, November 7). Exothermic Reaction Hazards. TSM TheSafetyMaster Private Limited. [Link]

• HSE. Reaction / Product testing. Health and Safety Executive. [Link]

• EPA. (n.d.). how to prevent runaway reactions. EPA Archive. [Link]

• PatSnap. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow. PatSnap Eureka. [Link]

• Wikipedia. Thermal runaway. Wikipedia. [Link]

• Barton, J. A., & Nolan, P. F. (n.d.). Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE. [Link]

• HSE. Chemical reaction hazards and the risk of thermal runaway INDG254. Health and Safety Executive. [Link]

• AM Technology. (2022, June 1). Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal. [Link]

• Melhem, G. A., & Stickles, R. P. (n.d.). Designing Emergency Relief Systems for Runaway Reactions. ioMosaic Corporation. [Link]

• Tanbourit. Safety Precautions for Handling Exothermic Reactions. Google Docs.

• METTLER TOLEDO. Heat Transfer and Process Scale-up. Mettler Toledo. [Link]

• Zlokarnik, M. (n.d.). Heat Management for Process Intensification of Fast Exothermic Reactions in Microstructured Reactors. Infoscience. [Link]

• Stonehouse Process Safety. (2023, May 15). Thermal Reaction Hazards – Your Problem?. Stonehouse Process Safety. [Link]

• Khan, T. (2024, June 18). What is Thermal Runaway?. AZoM. [Link]

• ResearchGate. (n.d.). Mass and Heat Transfer Limitations and Other Aspects of the Use of Large-Scale Catalytic Reactors. ResearchGate. [Link]

• School of PE. (2022, September 30). All You Need to Know About Thermal Runaway. School of PE. [Link]

• Bragg-Sitton, S., & Boardman, R. (2021). Process Heat for Chemical Industry. OSTI.gov. [Link]

• Chambré, P. L. (1955). On limiting temperatures in chemical reactors. The Journal of Chemical Physics. [Link]

Sources

• 1. Preventing Explosions in Exothermic Reaction Calorimetry | Lab Manager [labmanager.com]
• 2. hse.gov.uk [hse.gov.uk]
• 3. icheme.org [icheme.org]
• 4. cedrec.com [cedrec.com]
• 5. Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited [thesafetymaster.com]
• 6. stonehousesafety.com [stonehousesafety.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. labproinc.com [labproinc.com]
• 9. fauske.com [fauske.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. icheme.org [icheme.org]
• 12. amarequip.com [amarequip.com]
• 13. iomosaic.com [iomosaic.com]
• 14. Runaway Chemical Reactions: Causes and Prevention - zeal [zealinstruments.com]
• 15. dekra-uk.co.uk [dekra-uk.co.uk]
• 16. mt.com [mt.com]

Technical Support Center: Deuterium-Labeling Experiments for Mechanistic Studies

Welcome to the Technical Support Center for Deuterium-Labeling Experiments. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the application of deuterium labeling in mechanistic studies. As Senior Application Scientists, we have structured this resource to not only offer solutions to common experimental hurdles but also to provide the scientific reasoning behind these recommendations.

Introduction to Deuterium Labeling in Mechanistic Studies

Deuterium (²H or D), a stable isotope of hydrogen, serves as a powerful tool in elucidating reaction mechanisms and understanding molecular interactions.[1] By strategically replacing hydrogen atoms with deuterium, researchers can probe the intricate details of chemical and biological processes. This isotopic substitution can lead to measurable changes in reaction rates, known as the Kinetic Isotope Effect (KIE), which provides invaluable insights into bond-breaking and bond-forming steps in the rate-determining step of a reaction.[2][3][4] Furthermore, deuterium labeling is extensively used in conjunction with analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to trace metabolic pathways, study protein dynamics, and characterize reaction intermediates.[5][6][7]

This guide will walk you through the critical aspects of experimental design, provide a comprehensive troubleshooting section in a question-and-answer format, and offer detailed protocols for key experiments.

Experimental Design and Planning

A successful deuterium-labeling experiment begins with meticulous planning. The choices made at this stage will significantly impact the quality and interpretability of your data.

Key Considerations for Experimental Design

Consideration	Key Aspects	Rationale
Labeling Strategy	Site-specific vs. Uniform Labeling: Decide whether to label specific positions in a molecule or to achieve uniform deuteration.	Site-specific labeling is crucial for pinpointing the exact atoms involved in a reaction mechanism, while uniform labeling can be useful for studying overall conformational changes or for use as internal standards.
Choice of Deuterated Reagent: The selection of the deuterium source (e.g., D₂O, deuterated solvents, deuterium gas) depends on the desired labeling method and the target molecule.[1][8]	The reactivity and cost of the deuterated reagent are important factors. D₂O is a common and cost-effective source for many exchange reactions.[1][9]
Analytical Technique	Mass Spectrometry (MS) vs. NMR Spectroscopy: The choice between MS and NMR depends on the specific information required.	MS is highly sensitive for detecting mass shifts due to deuterium incorporation and is ideal for Hydrogen-Deuterium Exchange (HDX) studies of proteins.[10][11] NMR provides site-specific information on deuterium incorporation and can reveal subtle structural changes.[5][12][13]
Controls	Unlabeled Control: An identical experiment run without the deuterium label is essential.	This helps to establish the baseline and correct for the natural abundance of deuterium.[14]
Back-Exchange Control: For HDX-MS, a fully deuterated control is used to measure the amount of deuterium lost during the analytical procedure.[10]	This is critical for accurate quantification of deuterium uptake.
Synthesis of Deuterated Compounds	Method Selection: Various methods exist for synthesizing deuterated compounds, including hydrogen-deuterium exchange reactions, catalytic isotope exchange, and addition of deuterium gas.[8][15]	The chosen method should be efficient and provide the desired level of deuteration with high regioselectivity.[9]

General Experimental Workflow

The following diagram outlines a general workflow for a deuterium-labeling experiment aimed at mechanistic studies.

Caption: General workflow for deuterium-labeling experiments.

Troubleshooting Guide

This section addresses common issues encountered during deuterium-labeling experiments in a question-and-answer format.

Mass Spectrometry (MS)-Based Experiments

Issue 1: High Background Deuterium Signal in Unlabeled Control Samples

Q: My unlabeled control sample shows a significant deuterium signal. What could be the cause, and how can I fix it?

A: This is a common issue that can arise from several sources. Here’s a systematic approach to troubleshooting:

• Possible Cause 1: Contamination from Previous Samples. Highly enriched samples can contaminate the mass spectrometer.

  • Solution: Run several blank injections with a non-deuterated solvent to wash the instrument thoroughly.[14]

• Possible Cause 2: Contaminated Solvents or Reagents. Solvents and reagents, even if not intentionally deuterated, contain deuterium at its natural abundance of approximately 0.015%.[14]

  • Solution: Analyze your solvents and key reagents individually to determine their baseline deuterium signal. If a particular reagent is the source, consider purifying it or obtaining a new batch.

• Possible Cause 3: Incorrect Data Processing. The natural abundance of deuterium and other isotopes must be mathematically corrected for.

  • Solution: Ensure your data analysis software is correctly configured to subtract the natural abundance background. Several correction algorithms are available for this purpose.[14]

Issue 2: Inconsistent Deuterium Enrichment Values Across Replicates

Q: I'm observing significant variability in deuterium incorporation across my experimental replicates. What's causing this inconsistency?

A: Inconsistent results often point to a lack of standardization in the experimental protocol.

• Possible Cause 1: Variable Back-Exchange. The loss of deuterium for hydrogen from the environment can vary if sample handling is not consistent.[16]

  • Solution: Standardize all sample preparation steps, including incubation times, temperatures, and quenching conditions.[17] For HDX-MS, it is crucial to maintain a low pH (around 2.5) and low temperature (near 0°C) after the labeling reaction to minimize back-exchange.[11]

• Possible Cause 2: Instrument Instability. Fluctuations in the mass spectrometer's performance can lead to variable results.

  • Solution: Before running your samples, perform an instrument performance check using a standard with a known deuterium enrichment to ensure stability.[14]

• Possible Cause 3: Inconsistent Labeling Reaction Conditions. Minor variations in temperature, pH, or reaction time during the labeling step can lead to different levels of deuterium incorporation.

  • Solution: Ensure precise control over all labeling reaction parameters. Use a well-calibrated thermostat and pH meter.[17]

Issue 3: Unexpectedly Low Deuterium Incorporation

Q: The level of deuterium incorporation in my protein is much lower than expected. Why is this happening?

A: Low deuterium incorporation can be due to several factors related to both the protein's structure and the experimental conditions.

• Possible Cause 1: Protein Structural Protection. Regions of the protein that are highly structured (e.g., in the core of the protein or involved in strong hydrogen bonding) will exchange hydrogen for deuterium much more slowly.[11]

  • Solution: This is an expected result and provides valuable information about the protein's structure and dynamics. To probe these regions, you may need to use longer labeling times or denaturing conditions.

• Possible Cause 2: Inefficient Labeling Reaction. The labeling conditions may not be optimal for achieving high levels of deuteration.

  • Solution: Optimize the labeling conditions by adjusting the pH, temperature, or the concentration of the deuterated reagent. For some proteins, a higher pH can increase the rate of exchange.[17]

• Possible Cause 3: Protein Aggregation or Precipitation. If the protein precipitates during the labeling reaction, it will not be accessible for deuterium exchange.

  • Solution: Check for protein precipitation during the experiment. If this is an issue, you may need to adjust the buffer conditions or protein concentration. A "deuterium-pulse" experiment can help assess the protein's stability under labeling conditions.[17]

NMR Spectroscopy-Based Experiments

Issue 1: Poor Signal-to-Noise Ratio in ²H NMR Spectra

Q: My deuterium NMR spectra have a very low signal-to-noise ratio, making it difficult to analyze the data. How can I improve this?

A: Deuterium has a low gyromagnetic ratio, which results in inherently lower sensitivity compared to proton NMR.[6]

• Solution 1: Increase the Number of Scans. Acquiring a larger number of transients will improve the signal-to-noise ratio.

• Solution 2: Use a Higher Concentration of the Labeled Compound. A higher concentration will naturally lead to a stronger signal.

• Solution 3: Employ Proton Decoupling. If the deuterium is coupled to protons, the signal will be split, reducing the peak height. Proton decoupling can collapse these multiplets into a single, more intense peak.[6]

• Solution 4: Use a Cryoprobe. If available, a cryogenically cooled probe will significantly enhance sensitivity.

Issue 2: Overlapping Signals in ¹H NMR of a Deuterated Sample

Q: I've introduced a deuterium label to simplify my proton NMR spectrum, but I'm still seeing overlapping signals. What can I do?

A: While deuterium labeling can simplify ¹H NMR spectra by removing signals from the labeled positions, extensive overlap can still be an issue in complex molecules.[5][12]

• Solution 1: Use 2D NMR Techniques. Techniques like HSQC (Heteronuclear Single Quantum Coherence) can help resolve overlapping signals by spreading them into a second dimension.[18] A deuterium-decoupled 2D proton/carbon NMR shift correlation experiment can be particularly useful for observing stereospecifically labeled methylene groups.[13]

• Solution 2: Vary the Solvent or Temperature. Changing the solvent or the acquisition temperature can sometimes alter the chemical shifts of the protons enough to resolve the overlap.

• Solution 3: Use a Higher Field Spectrometer. A spectrometer with a stronger magnetic field will provide better spectral dispersion, which can help to resolve overlapping peaks.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the Kinetic Isotope Effect (KIE), and how is it used in mechanistic studies?

A1: The KIE is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[19] In deuterium-labeling experiments, the KIE is typically expressed as the ratio of the rate constant for the reaction with the light isotope (hydrogen) to that of the heavy isotope (deuterium), kH/kD.[2] A primary KIE (where the labeled bond is broken in the rate-determining step) greater than 1 indicates that the C-H bond breaking is part of the rate-limiting step.[2][3] Secondary KIEs, where the labeled bond is not broken, can provide information about changes in hybridization at the labeled position.[2][4]

Q2: How do I choose the right position to label in my molecule?

A2: The position of the deuterium label should be carefully chosen based on the hypothesized reaction mechanism. To probe a primary KIE, you should label the hydrogen that is expected to be removed in the rate-determining step.[2] For studying metabolic pathways, labeling is often done at sites known to be susceptible to metabolism. It's crucial to place labels on non-exchangeable sites to avoid loss of the label during the experiment.[15]

Q3: What is "back-exchange" in Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS), and how can it be minimized?

A3: Back-exchange is the process where deuterium atoms that have been incorporated into a molecule are exchanged back for hydrogen atoms from the solvent during sample processing and analysis.[10] This can lead to an underestimation of the actual deuterium incorporation. To minimize back-exchange, it is essential to work at a low pH (around 2.5) and low temperature (close to 0°C) during the quenching and analysis steps.[11] Using a rapid chromatography system also helps to reduce the time the sample is exposed to conditions that favor back-exchange.[20]

Q4: Can I use non-deuterated solvents for NMR experiments on deuterated compounds?

A4: While deuterated solvents are typically used in NMR to avoid large solvent signals, it is possible to run experiments in non-deuterated solvents, often referred to as "no-D NMR".[5][21] This requires special techniques to suppress the large solvent peak. However, for long experiments, the lack of a deuterium lock signal can lead to magnetic field drift.[21]

Protocols and Workflows

Protocol 1: General Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) Experiment

This protocol outlines the key steps for a typical HDX-MS experiment to study protein conformational dynamics.

• Preparation of Reagents:

  • Prepare the protein stock solution in a non-deuterated buffer.

  • Prepare the deuterated labeling buffer by lyophilizing the non-deuterated buffer and reconstituting it in D₂O. Adjust the pD to the desired value (pD = pH_reading + 0.4).

  • Prepare the quench buffer (e.g., 0.1% formic acid) and keep it on ice.

• Labeling Reaction:

  • Initiate the exchange reaction by diluting the protein stock solution with the deuterated labeling buffer.

  • Incubate the reaction mixture at a constant temperature for various time points (e.g., 10s, 1min, 10min, 1hr).[17]

  • For each time point, take an aliquot of the reaction mixture.

• Quenching:

  • Quench the exchange reaction by adding the aliquot to the cold quench buffer. This will rapidly lower the pH and temperature, minimizing back-exchange.[11][18]

• Digestion (Optional but common for large proteins):

  • If analyzing a large protein, digest the quenched sample with an acid-stable protease like pepsin.

• LC-MS Analysis:

  • Immediately inject the quenched (and digested) sample onto an LC-MS system.

  • Use a refrigerated autosampler and a column cooled to a low temperature to further minimize back-exchange.

  • Perform rapid chromatography to separate the peptides.

  • Acquire mass spectra in a high-resolution mass spectrometer.

• Data Analysis:

  • Identify the peptides in the mass spectra.

  • Determine the centroid mass of the isotopic envelope for each peptide at each time point.

  • Calculate the amount of deuterium uptake for each peptide and plot it as a function of time.

  • Compare the deuterium uptake profiles between different states of the protein (e.g., with and without a ligand) to identify regions of conformational change.

Workflow for Interpreting Kinetic Isotope Effect (KIE) Data

Sources

• 1. [Exhaustive Syntheses of Deuterium-labelled Compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. studymind.co.uk [studymind.co.uk]
• 6. Detecting deuterium at natural abundance with Spinsolve benchtop NMR spectrometer - Magritek [magritek.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Flow Chemistry for Contemporary Isotope Labeling - X-Chem [x-chemrx.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. Deuterium labelling in NMR structural analysis of larger proteins | Quarterly Reviews of Biophysics | Cambridge Core [cambridge.org]
• 13. cdnsciencepub.com [cdnsciencepub.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Recommendations for performing, interpreting and reporting hydrogen deuterium exchange mass spectrometry (HDX-MS) experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 19. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 20. portlandpress.com [portlandpress.com]
• 21. www2.chem.wisc.edu [www2.chem.wisc.edu]

Strategies for separating endo and exo isomers in Diels-Alder reactions

Technical Support Center: Diels-Alder Isomer Separation Ticket ID: DA-ISO-RES-001 Subject: Strategies for Separating Endo and Exo Isomers Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

Separating endo (kinetic) and exo (thermodynamic) isomers is a notorious bottleneck in Diels-Alder (DA) workflows. Unlike enantiomers, these are diastereomers with distinct physical properties, yet they often co-elute due to structural similarity.

This guide prioritizes pre-purification control (biasing the reaction) followed by chromatographic optimization and chemical resolution techniques.

Module 1: Reaction Engineering (Prevention Strategy)

Goal: Maximize the Diastereomeric Ratio (dr) before purification.

The most effective separation strategy is to avoid a 1:1 mixture. You can dictate the major isomer by manipulating the energy landscape.

Kinetic vs. Thermodynamic Control

• Kinetic Control (Favors Endo): The endo product forms faster due to secondary orbital interactions (SOI) between the diene’s ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -system and the dienophile’s electron-withdrawing group (EWG).[1]

• Thermodynamic Control (Favors Exo): The exo product is more stable (less steric hindrance).[2] Because DA reactions are reversible, heating allows the unstable endo product to revert to starting materials and re-react to form the stable exo isomer.[3]

Protocol: Thermal Biasing

Target Isomer	Temperature	Time	Solvent	Mechanism
Endo	-78°C to 0°C	Short	DCM, Toluene	Irreversible kinetic trap.

| Exo | >100°C (Reflux) | Long (>24h) | Xylenes, Decalin | Reversible equilibration. |

Lewis Acid Catalysis

Lewis Acids (LA) coordinate to the dienophile, lowering its LUMO energy.

• Standard LAs (

  , ): Enhance Secondary Orbital Interactions, drastically increasing Endo selectivity.

• Bulky LAs (MAD, ATPH): Can block the endo face sterically, forcing Exo selectivity (an advanced "anti-Endo" strategy).

Visual Workflow: Reaction Condition Decision Tree

Figure 1: Decision matrix for biasing the reaction toward Endo or Exo isomers prior to purification.

Module 2: Chromatographic Solutions

Goal: Physical separation when dr is poor.

If reaction engineering yields a mixture, use these purification protocols.

Flash Chromatography Optimization

Endo and Exo isomers often have different dipole moments. The endo isomer is usually more polar (elutes later) in bicyclic systems because the EWG is crowded against the ring, creating a stronger local dipole.

Troubleshooting Co-elution (TLC): If spots overlap on TLC in Hexane/EtOAc, switch to a "orthogonal" solvent system.

• Protocol: Screen Toluene/Acetonitrile or DCM/Methanol. Toluene often separates diastereomers better than alkanes due to

  - interactions with the product.

Supercritical Fluid Chromatography (SFC)

SFC is the "Gold Standard" for difficult diastereomeric separations.

• Why it works: The supercritical

  acts as a non-polar solvent with high diffusivity.

• Stationary Phases: Use 2-Ethylpyridine (2-EP) or Diol columns.

• Benefit: Isomers that co-elute on normal phase silica often resolve by minutes on SFC due to rigid conformational recognition.

Module 3: Chemical Resolution (The "Nuclear Option")

Goal: Chemically modify one isomer to alter its solubility or polarity drastically.

Iodolactonization (For Bicyclic Acids)

This is the most robust method for separating endo/exo mixtures of norbornene-carboxylic acids.

• Mechanism:

  • Iodine attacks the alkene to form an iodonium ion.

  • Endo Isomer: The carboxyl group is spatially close enough to attack the iodonium ion, forming a lactone (ring closure).

  • Exo Isomer: The carboxyl group faces away from the alkene; it cannot cyclize.

• Result: You get a neutral lactone (from endo) and a free acid (from exo).

Protocol: Iodolactonization Separation

• Dissolve mixture (

  aq/THF).

• Add

  / .

• Endo converts to Iodolactone (precipitates or extractable in ether).

• Exo remains as carboxylate salt (stays in water).

• Separate phases. Acidify the aqueous layer to recover pure Exo acid.

• Treat Iodolactone with Zn/Acetic Acid to regenerate pure Endo product (reductive elimination).

Visual Workflow: Iodolactonization Logic

Figure 2: Chemical resolution via Iodolactonization, exploiting the proximity of the endo-carboxyl group.

Module 4: Troubleshooting & FAQ

Q1: I am trying to isolate the Endo product, but it converts to Exo on the silica column. Why?

• Diagnosis: Silica gel is slightly acidic. If your DA adduct is furan-based or highly reversible, the acidity can catalyze the Retro-Diels-Alder reaction, followed by thermodynamic re-equilibration to the exo form.

• Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in hexane to neutralize acid sites. Alternatively, use neutral alumina.

Q2: My reaction yields 100% Endo, but I need Exo. Heating it just creates a mess.

• Strategy: You need a "Retro-DA/Re-addition" sequence.

  • Heat the pure endo product in a high-boiling solvent (Decalin, 180°C).

  • Distill off the volatile diene (e.g., cyclopentadiene) as it forms to drive the equilibrium if you want to break it down.

  • To isomerize: Heat in a sealed tube. The endo will revert to SM, then re-react to form the exo (thermodynamic sink).

  • Pro Tip: If the diene is volatile, add excess diene to the sealed tube to prevent polymerization of the dienophile during the heating phase.

Q3: Can I use chiral HPLC for diastereomers?

• Answer: Yes. While chiral columns (e.g., Chiralpak AD-H or OD-H) are designed for enantiomers, they are excellent at separating diastereomers because the "shape recognition" mechanism of the amylose/cellulose polymer is highly sensitive to the 3D structure of endo vs. exo forms.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Foundational text on Kinetic vs. Thermodynamic control).

• Master Organic Chemistry. (2018). Endo and Exo Products in the Diels-Alder Reaction.

• Hunt, I. (University of Calgary). Diels-Alder Reaction: Kinetic vs Thermodynamic Control.

• Sigma-Aldrich (Merck). Iodolactonization Protocols & Applications.

• National Institutes of Health (NIH). Thermodynamic and Kinetic Study of Diels–Alder Reaction.

Sources

• 1. Diels-Alder Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

Comparative Analysis: Bicyclo[2.2.2]octane (BCO) vs. Other Bicyclic Bioisosteres

Executive Summary: The "Goldilocks" Cage

In the campaign to "Escape from Flatland," saturated bioisosteres have become essential tools for improving physicochemical properties without sacrificing potency. While bicyclo[1.1.1]pentane (BCP) has dominated recent literature, bicyclo[2.2.2]octane (BCO) offers a unique geometric profile that often outperforms BCP when mimicking larger aromatic systems like 1,4-disubstituted benzenes.

This guide provides an objective analysis of BCO against its primary competitors—Benzene (the parent), BCP, and Cubane. We analyze exit vectors, metabolic stability, and lipophilicity trade-offs, supported by experimental protocols for scaffold synthesis.

Geometric & Physicochemical Profiling

The primary utility of BCO lies in its spatial fidelity to the phenyl ring. Unlike BCP, which significantly contracts the distance between substituents, BCO maintains a bridgehead distance nearly identical to the para-phenyl vector, making it a superior steric mimic for binding pockets that cannot tolerate the spatial contraction of BCP.

Table 1: Comparative Physicochemical Metrics

Feature	Benzene (Parent)	Bicyclo[1.1.1]pentane (BCP)	Bicyclo[2.2.2]octane (BCO)	Cubane (CUB)
Hybridization	sp² (Planar)	sp³ (Linear Cage)	sp³ (Globular Cage)	sp³ (Cubic Cage)
Bridgehead Distance ( )	2.79 – 2.82 Å	1.85 Å (-33%)	2.60 Å (-7%)	2.72 Å (-3%)
Fsp³ Fraction	0.0	1.0	1.0	1.0
LogP Trend	Baseline	Lower (More Polar)	Higher (More Lipophilic)	Moderate
Solubility Impact	Poor (π-stacking)	High (Disrupts packing)	Variable (Disrupts packing but adds lipophilicity)	High
Metabolic Liability	P450 Oxidation (Epoxidation)	Generally Stable	Stable (Blocks metabolic soft spots)	Stable

Structural Analysis: The Vector Match

The critical differentiator for BCO is the exit vector distance .

• BCP is often too small (1.85 Å), pulling substituents inward and potentially losing key hydrogen bond interactions in the active site.

• BCO (2.60 Å) sits in the "Goldilocks" zone, preserving the spatial arrangement of the parent phenyl ring (2.80 Å) while introducing bulk that can fill hydrophobic pockets.

[1]

The Lipophilicity Paradox & Solubility

A common misconception is that all saturated bioisosteres improve solubility. BCO presents a nuance:

• Disruption of Planarity: Like BCP, BCO disrupts the π-π stacking of aromatic rings, which theoretically lowers lattice energy and improves solubility.

• Hydrophobic Bulk: Unlike BCP, the BCO cage is larger and significantly more lipophilic (greasy).

Case Study: Imatinib Analogs Experimental data comparing Imatinib (phenyl core) with BCO analogs reveals this trade-off:

• Phenyl (Parent): Solubility = 351 µM

• BCO Analog: Solubility = 113 µM (Decreased due to high lipophilicity)

• 2-Oxa-BCO Analog: Solubility = 389 µM (Restored via heteroatom polarity)

Strategic Insight: When using BCO, anticipate a LogP increase. If solubility drops, consider the 2-oxabicyclo[2.2.2]octane or 1-aza variants to introduce polarity while maintaining the vector geometry.

Experimental Protocol: Synthesis of Functionalized BCO

While BCP is often installed via [1.1.1]propellane addition, BCO is typically accessed via Diels-Alder cycloaddition or Double Michael Addition. The following protocol describes a robust, lab-scale synthesis of a 1,4-functionalized BCO scaffold via Double Michael Addition, which avoids high-pressure hydrogenation equipment.

Protocol: Methyl 1,3-dimethyl-5-oxobicyclo[2.2.2]octane-2-carboxylate

Objective: Create a highly substituted BCO core from acyclic/cyclic precursors.

Reagents:

• Diisopropylamine (55 mmol)[1]

• n-Butyllithium (1.8 M in hexanes)[1]

• 3-Methyl-2-cyclohexen-1-one (50 mmol)[1]

• Methyl (E)-crotonate (100 mmol)

• Solvent: Dry THF

Workflow:

• Enolate Formation:

  • Charge an oven-dried flask with THF (100 mL) and diisopropylamine. Cool to -78°C.[1]

  • Add n-BuLi dropwise.[1] Stir 30 min to generate LDA.

  • Add 3-methyl-2-cyclohexen-1-one in THF dropwise over 15 min. Stir 30 min at -78°C.

• Double Michael Addition:

  • Add Methyl (E)-crotonate rapidly (within 2 min) to the yellow dienolate solution.[1]

  • Remove cooling bath immediately and warm to Room Temperature (RT).

  • Stir at RT for 2 hours. (Reaction color typically shifts).

• Quench & Workup:

  • Quench with 1N HCl until acidic.

  • Extract with Dichloromethane (3 x 80 mL).[1]

  • Filter organic phase through a silica plug to remove polymers.[1]

• Purification:

  • Concentrate to a yellow oil.[1]

  • Distill via Kugelrohr (180°C @ 0.03 mmHg) or purify via flash chromatography (EtOAc/Hexanes).

Yield: ~67% as white crystals (mp 130–131°C).[1]

Strategic Recommendations

• Use BCO When:

  • The vector distance of the phenyl ring (2.8 Å) is critical for receptor binding, and BCP (1.85 Å) is too short.

  • You need to block metabolic oxidation at the para-position of a phenyl ring.

  • You require a rigid spacer to orient substituents in a specific 3D vector.

• Avoid BCO When:

  • Lipophilicity (LogP) is already a liability. BCO will likely increase LogP compared to phenyl.

  • Solubility is the sole driver. (Use BCP or Cubane instead).

• Optimization Tip:

  • If BCO solves the geometric problem but ruins solubility, switch to 2-oxabicyclo[2.2.2]octane . This scaffold retains the BCO geometry but lowers LogP and adds a hydrogen-bond acceptor.

References

• Levterov, V. V., et al. (2023). 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. Nature Communications. [Link]

• Spitzner, D., & Engler, A. (1988). Methyl 1,3-dimethyl-5-oxobicyclo[2.2.2]octane-2-carboxylate. Organic Syntheses, 66, 142. [Link]

• Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Mykhailiuk, P. K. (2019). Saturated Bioisosteres of Benzene: Where to Go Next?. Organic & Biomolecular Chemistry.[2][3][4] [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. A Nature-Inspired Diels-Alder Reaction Facilitates Construction of the Bicyclo[2.2.2]octane Core of Andibenin B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2019075004A1 - Synthesis of bicyclo[2.2.2]octane derivatives - Google Patents [patents.google.com]
• 4. arkat-usa.org [arkat-usa.org]

Spectroscopic characterization and structural validation of benzoate esters

Executive Summary

Benzoate esters (

) serve as critical intermediates in active pharmaceutical ingredient (API) synthesis and as ubiquitous preservatives (e.g., parabens). However, structural validation often suffers from "spectral mimicry," where isomeric impurities (e.g., ortho- vs. para- substitution) or hydrolysis byproducts (benzoic acid) are masked in routine screening.

This guide compares two analytical workflows:

• The Standard Alternative: Routine 1D Screening (FTIR +

  H NMR).

• The Validated Solution: Multi-Dimensional Elucidation (2D NMR + HRMS).

We provide experimental evidence demonstrating why the Validated Solution is required for regulatory-grade characterization, despite the higher resource overhead.

The Challenge: Structural Ambiguity

In routine synthesis (e.g., Fischer esterification of benzoic acid), the primary risk is not total failure, but partial conversion or isomeric scrambling .

• The Trap: A standard

  H NMR spectrum of a benzoate ester shows aromatic peaks (7.4–8.0 ppm) and alkyl peaks. However, without rigorous coupling analysis, distinguishing a 4-substituted benzoate from a 3-substituted isomer is prone to error due to signal overlap.

• The Consequence: Downstream failure in SAR (Structure-Activity Relationship) studies due to incorrect regioisomer identification.

Comparative Analysis: Routine vs. Advanced Workflows

Tier 1: Routine Screening (The Alternative)

• Technique: FTIR (ATR) and 1D

  H NMR (300 MHz).

• Pros: High throughput (<5 mins/sample), minimal cost.

• Cons: Cannot definitively prove connectivity; "blind" to quaternary carbons; difficult to resolve overlapping aromatic multiplets.

Tier 2: Comprehensive Validation (The Product)

• Technique: High-Field 1D

  C NMR, 2D NMR (HSQC/HMBC), and HRMS (ESI/EI).

• Pros: Establishes through-bond connectivity (HMBC); resolves protonated vs. non-protonated carbons (HSQC); confirms molecular formula with <5 ppm mass error.

• Cons: Requires 400+ MHz instrument; longer acquisition times (1–4 hours).

Decision Matrix: When to Upgrade?

Figure 1: Decision matrix for selecting the appropriate characterization tier based on sample complexity.

Experimental Protocols

Sample Preparation (Self-Validating Step)

• Solvent: Deuterated Chloroform (

  ) with 0.03% TMS.

  • Why:

    prevents exchange of labile protons (if any) and provides a sharp lock signal.

• Concentration:

  • H NMR: 5–10 mg in 0.6 mL.
  • C/2D NMR: 30–50 mg in 0.6 mL (Critical for signal-to-noise in HMBC).

• Validation Check: Ensure the

  residual peak appears at exactly 7.26 ppm. If drifted, recalibrate before integration.

Spectroscopic Parameters (Ethyl Benzoate Case Study)

A. Infrared Spectroscopy (FTIR)[1]

• Mode: Attenuated Total Reflectance (ATR).[1]

• Diagnostic Bands:

  • C=O Stretch: ~1720 cm

    . Note: This is lower than aliphatic esters (1740 cm ) due to conjugation with the phenyl ring.

  • C-O-C Stretch: ~1270 cm

    (Asymmetric) and ~1100 cm (Symmetric).

B. Nuclear Magnetic Resonance (NMR)[1][2][3][4]

• Instrument: 400 MHz or higher.

• Pulse Sequence:

  • HSQC: Phase-sensitive, echo-antiecho. Distinguishes CH/CH

    (positive) from CH (negative).

  • HMBC: Optimized for long-range coupling (

    Hz). This is the "smoking gun" that connects the ester alkoxy group to the carbonyl carbon.

C. Mass Spectrometry (MS)[5][6][7]

• Ionization: Electron Impact (EI) at 70 eV.

• Mechanism: Benzoate esters undergo a characteristic

  -cleavage to form the benzoyl cation ( 105), followed by CO loss to the phenyl cation ( 77).

Figure 2: Fragmentation pathway of Ethyl Benzoate under EI-MS conditions.

Data Comparison & Validation

The following table contrasts the data obtained from Tier 1 (Screening) versus Tier 2 (Validation) for Ethyl Benzoate .

Table 1: Spectral Fingerprint Comparison

Feature	Tier 1: Routine (FTIR / 1D H)	Tier 2: Validation (2D NMR / C)	Scientific Insight
Carbonyl	IR: 1717 cm (Stretch)	C: 166.6 ppm (Quaternary)	IR confirms functional group; C confirms oxidation state.
Aromatic Ring	H: 7.4–8.1 ppm (Multiplets)	HSQC: Correlates C-H pairsHMBC: Connects ortho protons to C=O	Critical: HMBC proves the ester is attached to the ring (connectivity).
Ester Linkage	H: 4.37 ppm (q, 2H)1.39 ppm (t, 3H)	HMBC: Cross-peak between O-CH protons and C=O (166 ppm)	Proves the ester bond exists (rules out physical mix of acid + alcohol).
Structural Proof	Inferential (based on shifts)	Definitive (based on coupling)	Tier 2 eliminates isomer ambiguity.

Key Diagnostic Shifts (Reference Data)

• Ortho-Protons: Deshielded to 8.0–8.1 ppm due to the magnetic anisotropy of the carbonyl group [1, 2].

• Meta/Para-Protons: Upfield at 7.4–7.6 ppm .

• Carbonyl Carbon: 166.5 ppm . If this shifts to ~172 ppm, it suggests a saturated ester; if ~180 ppm, a free acid [3].

Conclusion

While Tier 1 (FTIR/1D NMR) is sufficient for checking the purity of known raw materials, it fails as a structural proof tool for novel or ambiguous benzoate derivatives.

Recommendation: For any New Chemical Entity (NCE) or during investigating OOS (Out of Specification) results, the Tier 2 Protocol is mandatory. Specifically, the HMBC correlation between the alkoxy protons and the carbonyl carbon is the only self-validating evidence that confirms the ester linkage is intact and correctly positioned.

References

• NIST Mass Spectrometry Data Center. Benzoic acid, methyl ester & ethyl ester spectra. NIST Chemistry WebBook, SRD 69.[8][9] [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[10] SDBS No. 4544 (Ethyl Benzoate). [Link][2]

• PubChem. Ethyl Benzoate Compound Summary. National Library of Medicine. [Link]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.

Sources

• 1. Synthesis, Spectrometric Characterization (ESI-MS, NMR, IRTF), X-Ray Study and Quantum Chemical Calculations of 2-oxo-2H-chromen-7-yl Benzoate [article.sapub.org]
• 2. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 3. Ethyl benzoate | C9H10O2 | CID 7165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Isolation and Structural Identification of New Diol Esters of Okadaic Acid and Dinophysistoxin-1 from the Cultured Prorocentrum lima - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Benzoic acid, methyl ester [webbook.nist.gov]
• 9. Benzoic acid, 4-methyl-, methyl ester [webbook.nist.gov]
• 10. AIST:Spectral Database for Organic Compounds,SDBS [sdbs.db.aist.go.jp]

Optimizing Diels-Alder Cycloadditions: A Comparative Guide to Lewis Acid Catalysts

Topic: Comparison of Lewis acids for catalyzing Diels-Alder reactions Content Type: Publish Comparison Guide

Executive Summary

The Diels-Alder [4+2] cycloaddition remains the preeminent method for constructing substituted cyclohexene rings with high stereochemical fidelity. While thermal cycloadditions are effective for highly reactive substrates, the integration of Lewis Acid (LA) catalysis is essential for drug development workflows requiring high regio- and enantioselectivity under mild conditions.

This guide compares three distinct classes of Lewis acid catalysts: Traditional Halides (e.g.,

, ), Water-Tolerant Lanthanides (e.g., ), and Chiral Chelate Complexes (e.g., Cu(II)-bisoxazoline). We analyze their performance based on yield, endo/exo selectivity, and operational requirements to assist researchers in selecting the optimal system for their specific substrate architecture.

Mechanistic Foundation: Beyond FMO Theory

To select the right catalyst, one must understand the mode of activation. While Frontier Molecular Orbital (FMO) theory correctly predicts that LAs lower the LUMO energy of the dienophile (narrowing the HOMO_{diene}-LUMO_{dienophile} gap), recent computational studies suggest a second, equally critical factor: Pauli Repulsion Reduction .

Lewis acids increase the asynchronicity of bond formation.[1] This desymmetrization reduces the steric Pauli repulsion between the occupied

-orbitals of the reactants, effectively lowering the activation barrier further than FMO energetics alone would suggest.

Diagram 1: Catalytic Activation Pathway

Caption: The catalytic cycle demonstrating the coordination-induced activation and subsequent turnover. The Lewis Acid (LA) lowers the activation energy by modulating FMOs and reducing Pauli repulsion.

Comparative Analysis of Catalyst Classes

Class A: The Traditional Workhorses ( )

These catalysts are the standard for non-asymmetric bulk synthesis. They offer extreme reactivity but require rigorous exclusion of moisture.

• Mechanism: Monodentate coordination to carbonyl oxygens.

• Performance:

  can accelerate reactions by a factor of compared to thermal conditions.

• Limitations: Highly hygroscopic; often prone to causing polymerization of sensitive dienes; stoichiometric amounts often required due to product inhibition.

Class B: The Green Revolution ( )

Pioneered by Kobayashi, lanthanide triflates represent a paradigm shift. Due to the large ionic radius and specific hydration sphere, these catalysts function effectively in aqueous media—a unique feature among strong Lewis acids.

• Mechanism: The metal center acts as a water-tolerant Lewis acid, often creating a "surfactant-like" active site in aqueous emulsions.

• Performance: Excellent for industrial scalability; quantitative recovery of catalyst is possible.

• Limitations: Slightly lower reaction rates compared to anhydrous

  for extremely hindered substrates.

Class C: Asymmetric Specialists (Cu(II)-Bisoxazoline)

For pharmaceutical applications, enantiopurity is non-negotiable. The Evans Cu(II)-BOX complexes utilize

-symmetry to shield one face of the dienophile.

• Mechanism: Bidentate chelation (usually to 1,3-dicarbonyls or oxazolidinones) creates a rigid square-planar complex.

• Performance: Consistently delivers >95% ee and >90% endo selectivity.

• Limitations: Requires specific "two-point binding" substrates (e.g., N-acyloxazolidinones) to function effectively.

Performance Data: Direct Comparison

The following table summarizes the performance of these catalysts in the benchmark reaction of Cyclopentadiene + Methyl Acrylate (or equivalent dienophile equivalents).

Catalyst	Conditions	Yield (%)	Endo:Exo Ratio	Enantiomeric Excess (ee)	Key Advantage
None (Thermal)	25°C, Benzene	74%	82:18	0%	Simple setup
	-78°C, Toluene	85-99%	99:1	0%	Unmatched diastereocontrol
	-78°C, CH₂Cl₂	88%	96:4	0%	Soluble, easy handling
	25°C, Water	93%	89:11	0%	Green, Reusable >5 times
Cu(II)-BOX	-78°C, CH₂Cl₂	94%	96:4	>98%	High enantioselectivity

Note: Data aggregated from standard benchmarks (Kobayashi, 1991; Evans, 1993).

Experimental Protocols

Protocol A: High-Fidelity Asymmetric Catalysis (Cu-BOX)

Best for: Late-stage drug intermediates requiring high ee.

• Catalyst Formation: In a flame-dried Schlenk flask under

  , dissolve (10 mol%) and the chiral Bisoxazoline ligand (11 mol%) in anhydrous . Stir for 1 hour to form the deep blue active complex.

• Substrate Addition: Cool to -78°C. Add the bidentate dienophile (e.g., acryloyl-2-oxazolidinone).

• Reaction: Add Cyclopentadiene (freshly cracked, 5 equiv) slowly to prevent exotherm. Stir at -78°C for 12–24 hours.

• Workup: Filter through a short plug of silica to remove copper salts. Concentrate and purify via flash chromatography.

Protocol B: Green Aqueous Catalysis ( )

Best for: Scalable synthesis and moisture-sensitive operations.

• Setup: In an open round-bottom flask, dissolve

  (5–10 mol%) in water (or THF/Water 9:1).

• Reaction: Add the dienophile and diene directly to the aqueous solution. Vigorous stirring is required to create an emulsion.

• Monitoring: Stir at room temperature for 4–12 hours.

• Recovery: Extract the product with ethyl acetate. The aqueous phase containing the catalyst can be concentrated and the

  reused without loss of activity.

Diagram 2: Decision & Workflow Logic

Caption: Decision matrix for catalyst selection based on chirality requirements and substrate stability.

References

• Kobayashi, S. (1991). Lanthanide Triflates as Water-Tolerant Lewis Acids.[2][3][4]

• Evans, D. A., et al. (1993). Chiral Bis(oxazoline)copper(II) Complexes as Lewis Acid Catalysts for the Enantioselective Diels-Alder Reaction.[5][6][7]

• Sakata, K., & Fujimoto, H. (2008). Roles of Lewis Acid Catalysts in Diels-Alder Reactions: FMO vs Pauli Repulsion.

• Corey, E. J. (2002). Catalytic Enantioselective Diels-Alder Reactions: Methods, Mechanism, Applications.

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• 7. scilit.com [scilit.com]

Analysis of Intermolecular Interactions: Hirshfeld Surface Analysis vs. Geometric &amp; Quantum Topological Methods

Executive Summary

In modern drug development and crystal engineering, the static analysis of bond lengths and angles (Geometric Analysis) is no longer sufficient to predict physicochemical properties like solubility, stability, and bioavailability. Hirshfeld Surface Analysis (HSA) has emerged as the industry standard for visualizing and quantifying the "whole-molecule" interaction landscape.

This guide compares HSA against traditional Geometric Analysis and rigorous Quantum Theory of Atoms in Molecules (QTAIM) , providing a validated protocol for researchers to characterize intermolecular interactions (hydrogen bonds,

stacking, and van der Waals forces) with precision.

Part 1: Conceptual Framework

What is a Hirshfeld Surface?

Unlike a van der Waals surface, which assumes atoms are hard spheres, a Hirshfeld surface is defined by the electron density of the molecule in the context of the crystal. It partitions space into regions where the electron density of the pro-molecule (the molecule of interest) exceeds that of the pro-crystal (the surrounding lattice).[1]

The surface is defined by the weight function

: [1][2]

This definition ensures that the surface encodes not just the shape of the molecule, but the proximity and pressure of neighboring molecules, making it uniquely sensitive to crystal packing forces.

Part 2: Comparative Analysis

Hirshfeld Surface vs. Geometric Analysis

Geometric Analysis relies on measuring discrete distances (e.g.,

).

• Limitation: It is binary (contact exists or doesn't) and local. It often misses weak, diffuse interactions like

  or which collectively dominate lattice energy.

• Hirshfeld Advantage: HSA provides a continuous surface. It visualizes all contacts simultaneously, revealing that "voids" or weak dispersive forces often dictate polymorphism stability where strong H-bonds are identical.

Hirshfeld Surface vs. QTAIM

QTAIM (Quantum Theory of Atoms in Molecules) analyzes the topology of electron density (

) to find Bond Critical Points (BCPs).

• Limitation: QTAIM is computationally expensive (requires high-level DFT wavefunctions). It can sometimes fail to locate BCPs for very weak, delocalized interactions or multicentered bonds.

• Hirshfeld Advantage: HSA is computationally rapid (seconds vs. hours) and provides an immediate visual "fingerprint" of the packing. While QTAIM gives exact bond energies, HSA gives the packing context required for solid-state engineering.

Table 1: Technical Comparison of Interaction Analysis Methods

Feature	Geometric Analysis	Hirshfeld Surface (HSA)	QTAIM
Primary Metric	Distance ( ), Angle ( )	, Shape Index, Fingerprint	Bond Critical Points (BCP),
Scope	Local (atom-atom)	Global (molecule-environment)	Local (bond path)
Computational Cost	Negligible	Low (Standard Desktop)	High (HPC Cluster often needed)
Sensitivity	Strong interactions (H-bonds)	All interactions (Weak & Strong)	Highly sensitive, quantitative energy
Visual Output	Stick diagrams	3D Color Maps & 2D Plots	Molecular Graphs, Isosurfaces
Best Use Case	Initial structure validation	Polymorph screening, Co-crystal design	Bond energy calculation, catalysis

Part 3: Decision Logic & Workflow

Diagram 1: Method Selection Strategy

This decision matrix guides the researcher on when to deploy HSA versus QTAIM or Geometric methods.

Caption: Decision tree for selecting the appropriate interaction analysis method based on research goals.

Part 4: Experimental Protocol (CrystalExplorer)

This protocol utilizes CrystalExplorer , the standard software for generating Hirshfeld surfaces [1].

Step 1: Data Preparation

• Input: Crystallographic Information File (.CIF).[3]

• Requirement: H-atom positions must be normalized. X-ray diffraction often underestimates C-H bond lengths (approx 0.96Å).

• Action: In CrystalExplorer, set X-H bond lengths to standard neutron diffraction values (C-H: 1.083Å, N-H: 1.009Å, O-H: 0.983Å) to ensure accurate

  calculation.

Step 2: Surface Generation

• Load CIF into CrystalExplorer.

• Select the target molecule.

• Generate Hirshfeld Surface.[4][5][6] Settings: High Resolution.

• Map Property:

  (Normalized Contact Distance).

Step 3: Mapping & Interpretation

The

value allows comparison between different atom types by normalizing contact distances by their van der Waals (vdW) radii ( ).[6][7]

• : Distance from surface to nearest internal atom.[5][6][7]
• : Distance from surface to nearest external atom.[5][6]

Visual Decoding:

• Red:

  (Contacts shorter than vdW sum). Indicates Hydrogen Bonds or strong close contacts.

• White:

  (Contacts at vdW limit). Indicates van der Waals touching.[5][6][8]

• Blue:

  (Contacts longer than vdW sum).[7] Indicates free space .

Step 4: Fingerprint Plot Generation

Generate the 2D Fingerprint Plot (

vs ). This transforms the 3D surface into a 2D histogram, providing a quantitative summary of interaction frequency.

Part 5: Data Interpretation & Visualization Logic

Diagram 2: The Hirshfeld Workflow & Fingerprint Decoding

This diagram illustrates the flow from crystal structure to quantitative fingerprint analysis.

Caption: Workflow for generating and interpreting Hirshfeld surface data.[3]

Quantitative Metrics for Comparison

When comparing two polymorphs or drug candidates, extract the percentage contribution of interactions from the Fingerprint plot breakdown:

• : Usually the largest contributor (dispersion). High % indicates stability driven by packing efficiency.
• : Classical hydrogen bonding.
• : Often indicates stacking (look for flat regions on the Shape Index surface).

Example Reporting Format:

"Form A is stabilized primarily by strong

interactions (15% surface contribution, sharp spikes at ), whereas Form B relies on diffuse van der Waals forces (45% contribution) and weak interactions (wings at )."

References

• CrystalExplorer : Spackman, P. R., et al. (2021).[3][9] "CrystalExplorer: a program for Hirshfeld surface analysis, visualization and quantitative analysis of molecular crystals."[10][11] Journal of Applied Crystallography. Link

• Hirshfeld Surface Definition : Spackman, M. A., & Jayatilaka, D. (2009).[2][12] "Hirshfeld surface analysis."[4][5][7][8][10][11][13][14][15][16][17][18] CrystEngComm. Link

• Fingerprint Plots : Spackman, M. A., & McKinnon, J. J. (2002).[2] "Fingerprint plots: a new tool for the visualization and analysis of intermolecular interactions." CrystEngComm. Link

• QTAIM vs Hirshfeld : Vologzhanina, A. V., et al. (2015). "Atomic and molecular volumes from three crystal tessellations: a comparison of the QTAIM, Hirshfeld, and Voronoi data." Acta Crystallographica Section B. Link

• Drug Polymorphism Application : McKinnon, J. J., et al. (2004). "Towards quantitative analysis of intermolecular interactions with Hirshfeld surfaces." Chemical Communications. Link

Sources

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• 2. Utilizing Hirshfeld surface calculations, non-covalent inter­action (NCI) plots and the calculation of inter­action energies in the analysis of mol­ecular packing - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
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• 9. Synthesis, structural characterization, Hirshfeld surface analysis and QTAIM analysis of 3-(4-cyano­thio­phen-3-yl)-[1,2,4]selena­diazolo[4,5-a]pyridin-4-ium chloride - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Understanding Hirshfeld Surfaces: A Window Into Molecular Interactions - Oreate AI Blog [oreateai.com]
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• 15. Theoretical QTAIM, ELI-D, and Hirshfeld surface analysis of the Cu-(H)B interaction in [Cu2(bipy)2B10H10] - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of tert-Butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate

Disclaimer: The chemical name "tert-Butylbicyclo-2-benzoate" is not standard. This guide pertains to the proper disposal of tert-Butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate (CAS No. 154970-45-3) , a structurally related and common laboratory reagent. Users must verify the identity of their chemical waste and consult their institution's Environmental Health & Safety (EHS) department, as local regulations and facility procedures are paramount.

Hazard Identification & Risk Assessment

Before handling any chemical waste, a thorough understanding of its hazards is essential. tert-Butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate is generally not classified as acutely hazardous, but it requires careful handling. While specific GHS classifications can vary by supplier, related compounds and general chemical principles suggest caution. The primary risks involve its potential combustibility and irritation upon contact.

The rationale for cautious disposal stems from the need to prevent the release of organic chemicals into the environment and to avoid dangerous reactions from improper waste mixing.[1][2] High-temperature incineration is the preferred disposal method for such organic compounds, as it ensures complete thermal destruction.

Key Chemical Properties & Identifiers

Property	Value	Source
Chemical Name	tert-Butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate	PubChem
CAS Number	154970-45-3	PubChem
Molecular Formula	C12H18O2	PubChem[3]
Physical Form	Liquid	Sigma-Aldrich[4]
GHS Pictogram	GHS07 (Exclamation Mark) for related compounds	Sigma-Aldrich[4]
Hazard Statements	H302 (Harmful if swallowed), H319 (Causes serious eye irritation) for related compounds	Sigma-Aldrich[4]

Pre-Disposal Operations: Engineering Controls & PPE

To mitigate risks during waste handling, a controlled environment and appropriate Personal Protective Equipment (PPE) are non-negotiable.

• Engineering Controls: All handling and transfer of this chemical waste must be performed within a certified chemical fume hood.[5] This is a critical step to prevent the inhalation of any vapors and to contain potential splashes or spills.

• Personal Protective Equipment (PPE): A comprehensive PPE regimen protects the handler from direct chemical exposure.

  • Eye Protection: Safety glasses with side-shields or chemical splash goggles are mandatory.[6]

  • Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. Always inspect gloves for tears or degradation before use and practice proper removal techniques to avoid skin contamination.[6]

  • Body Protection: A standard laboratory coat must be worn and fully fastened.

Step-by-Step Waste Management & Disposal Protocol

Adherence to a systematic protocol ensures safety and regulatory compliance from the point of generation to final disposal.

Step 1: Waste Identification & Segregation Proper segregation is the cornerstone of safe chemical waste management.

• Action: Designate a specific waste stream for non-halogenated organic liquids. Do NOT mix this waste with acids, bases, oxidizers, or halogenated solvents to prevent potentially violent chemical reactions.[2]

• Causality: Mixing incompatible waste streams can lead to gas generation, heat production, or fire, posing a significant danger in the laboratory. Segregation ensures that the waste can be safely handled and treated by disposal facilities.

Step 2: Container Selection & Labeling The waste container serves as the primary containment and its labeling is the primary mode of hazard communication.[7]

• Action: Use a chemically compatible, leak-proof container with a secure, screw-top lid.[8] Glass or high-density polyethylene (HDPE) containers are typically appropriate. Affix a "Hazardous Waste" label provided by your institution's EHS department as soon as the first drop of waste is added.[7]

• Labeling Integrity: The label must be filled out completely and legibly, including:

  • The full chemical name: "Waste tert-Butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate".

  • All constituents, including any solvents, with estimated percentages.[7]

  • The accumulation start date.

  • The responsible researcher's name and contact information.

• Causality: Mislabeled or unlabeled containers are a major safety risk, as disposal technicians cannot ascertain the contents, leading to refusal of pickup and potential for dangerous consolidation errors.

Step 3: In-Lab Accumulation & Storage Safe storage within the lab prevents accidents and ensures compliance with accumulation time limits.

• Action: Keep the waste container tightly closed at all times, except when adding waste.[9] Store the container in a designated satellite accumulation area, preferably within a secondary containment bin to capture any potential leaks.[7] This area should be away from heat sources, drains, and high-traffic areas.[1]

• Causality: Keeping containers closed prevents the release of volatile organic compounds (VOCs) into the lab atmosphere. Secondary containment ensures that any unexpected container failure does not result in a major spill.

Step 4: Final Disposal Pathway The final step is the transfer of waste to trained professionals for ultimate disposal.

• Action: Once the container is full or has reached the institutional time limit for accumulation, submit a chemical waste pickup request to your EHS department. Do not pour this chemical down the drain.[9]

• Regulatory Framework: This process is governed by the Resource Conservation and Recovery Act (RCRA) in the United States, which mandates a "cradle-to-grave" system for hazardous waste.[10] Your institution's EHS department acts as the bridge, ensuring that the waste is transported and disposed of by a licensed facility in compliance with all federal, state, and local regulations.[11][12] The typical disposal method is high-temperature incineration.

Emergency Procedures

Spill Response:

• Minor Spill (in fume hood): Absorb the spill with an inert material like sand or vermiculite.[5] Sweep the material into a designated container for solid chemical waste.

• Major Spill: Evacuate the immediate area and notify your institution's EHS or emergency response team.

Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[13]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and plenty of water.[13]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.[13]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[13]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of tert-Butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate waste.

Caption: Decision workflow for laboratory waste management.

References

• Verification and segregation LABORATORY CHEMICAL WASTE . (n.d.). University of Nevada, Reno. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste . (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• Best Practices for Managing Laboratory Waste . (2025, October 23). Republic Services. Retrieved from [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions . (n.d.). Labor Security System. Retrieved from [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines . (2025, March 21). University of Canterbury. Retrieved from [Link]

• RCRA addresses waste management, disposal and recycling . (n.d.). University of Houston-Clear Lake. Retrieved from [Link]

• Guidelines for Flammable Liquid Disposal . (2023, September 19). University of Pittsburgh. Retrieved from [Link]

• RCRA INFORMATION BROCHURE . (2013, January 14). U.S. Environmental Protection Agency. Retrieved from [Link]

• Resource Conservation and Recovery Act (RCRA) Overview . (2025, September 5). U.S. Environmental Protection Agency. Retrieved from [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations . (2025, August 13). U.S. Environmental Protection Agency. Retrieved from [Link]

• Tert-butyl bicyclo[2.2.1]hept-5-ene-2-carboxylate . (n.d.). PubChem. Retrieved from [Link]

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